N-(furan-2-ylmethyl)-3-[(propanoylcarbamothioyl)amino]benzamide

• Molecular Formula: C16H17N3O3S
• Molecular Weight: 331.4 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-3-(propanoylcarbamothioylamino)benzamide
• InChI: InChI=1S/C16H17N3O3S/c1-2-14(20)19-16(23)18-12-6-3-5-11(9-12)15(21)17-10-13-7-4-8-22-13/h3-9H,2,10H2,1H3,(H,17,21)(H2,18,19,20,23)
• InChI Key: WLWYCVUIHRQXFP-UHFFFAOYSA-N
• SMILES: CCC(=O)NC(=S)NC1=CC=CC(=C1)C(=O)NCC2=CC=CO2

Description

N-(furan-2-ylmethyl)-3-[(propanoylcarbamothioyl)amino]benzamide, commonly referred to as FPA-124, is a small molecule compound that has been extensively studied for its potential therapeutic applications. It was first synthesized in 2008 by researchers at the University of California, San Francisco, and since then, it has been the subject of numerous scientific studies.

Mechanism of Action

The mechanism of action of FPA-124 is not fully understood, but it is believed to work by inhibiting the activity of a protein called NF-kB. NF-kB is a transcription factor that plays a key role in regulating the expression of genes involved in inflammation and cell growth. By inhibiting NF-kB, FPA-124 may be able to reduce inflammation and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
FPA-124 has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, FPA-124 has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using FPA-124 in lab experiments is that it is a small molecule compound, which makes it relatively easy to synthesize and study. Additionally, FPA-124 has been shown to have a high degree of selectivity for its target protein, NF-kB, which makes it a promising candidate for drug development. However, one limitation of using FPA-124 in lab experiments is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are a number of potential future directions for research on FPA-124. One area of interest is the development of FPA-124-based drugs for the treatment of cancer and inflammation. Another area of interest is the study of the mechanism of action of FPA-124, which could lead to a better understanding of the role of NF-kB in disease processes. Additionally, there is potential for the development of new synthesis methods for FPA-124 that could improve its solubility and make it easier to work with in lab experiments.

Synthesis Methods

The synthesis of FPA-124 involves a multi-step process that begins with the reaction of furan-2-carbaldehyde with 3-aminobenzoic acid to form an intermediate compound. This intermediate is then reacted with propanoyl isothiocyanate to form the desired product, FPA-124. The synthesis of FPA-124 is a complex process that requires expertise in organic chemistry and careful attention to detail.

Scientific Research Applications

FPA-124 has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer and inflammation. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. Additionally, FPA-124 has been shown to reduce inflammation in animal models of arthritis and inflammatory bowel disease.